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Introduction

BI-167107 is a potent, long-acting full agonist for the β2 adrenergic receptor (β2AR), a

prototypical G protein-coupled receptor (GPCR).[1][2] Developed during a program to create

third-generation β2-agonists, its unique properties—notably its high affinity and exceptionally

slow dissociation rate—have made it an invaluable tool for the biochemical and structural

characterization of GPCRs.[3][4] These characteristics allow BI-167107 to effectively "lock" the

β2AR in its active conformation, thereby stabilizing the transient and inherently unstable

complex formed between the receptor and its cognate G protein (Gs). This stabilization was

instrumental in obtaining the first high-resolution crystal structure of a GPCR-G protein

complex, providing unprecedented insights into the mechanism of G protein activation.[3][5]

These application notes provide an overview of BI-167107's properties and detailed protocols

for its use in functional assays to probe receptor-G protein interactions.

Mechanism of Action: Stabilizing the Active State

The β2AR, like other GPCRs, exists in a dynamic equilibrium between inactive and active

conformational states. Agonist binding shifts this equilibrium towards the active state, which is

competent to bind and activate heterotrimeric G proteins. BI-167107 is a full agonist that binds
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to the β2AR with a dissociation constant (Kd) of 84 pM.[4][6] Its extremely slow dissociation,

with a half-life of over 30 hours, ensures prolonged receptor occupancy and stabilization of the

active state.[3] This sustained activation facilitates the coupling of the Gs protein, leading to the

dissociation of its Gαs and Gβγ subunits. The activated Gαs subunit then stimulates adenylyl

cyclase to produce the second messenger cyclic AMP (cAMP).[5] The stability of the BI-
167107-β2AR-Gs complex has been leveraged to solve its structure using X-ray

crystallography and cryo-electron microscopy (cryo-EM).[3][7][8]
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Figure 1. β2AR signaling pathway activated by BI-167107.

Data Presentation
The following tables summarize the key pharmacological data for BI-167107.

Table 1: Physicochemical and Binding Properties of BI-167107

Property Value Reference

Molecular Weight (Da) 370.4 [1]

β2AR Binding Affinity (Kd) 84 pM [1][2][3][6]

β2AR Dissociation Half-Life

(t1/2)
30 hours [1][3]

Table 2: Functional Activity and Selectivity Profile of BI-167107
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Parameter Receptor Value Reference

Functional Potency

EC50 (cAMP

Accumulation)
Human β2AR 0.05 nM [1][3]

EC50 (cAMP

Accumulation) vs.

Isoprenaline

Human β2AR
0.15 nM (vs. 1.2 nM

for Isoprenaline)
[9]

Selectivity

Agonist Activity (IC50) Human β1AR 3.2 nM [1][2][3]

Antagonist Activity

(IC50)
Human α1A 32 nM [1][2][3]

Applications in Research
Structural Biology: BI-167107 is a critical tool for the structural determination of the β2AR-Gs

complex. Its high affinity and slow off-rate trap the complex in a stable, homogenous state,

which is a prerequisite for successful crystallization or cryo-EM imaging.[1][3][4] This has

enabled detailed structural analysis of the receptor-G protein interface.

Functional Assays: As a potent, full agonist, BI-167107 serves as an ideal positive control

and reference compound in a variety of functional assays designed to study Gs-protein

signaling, including:

cAMP accumulation assays to quantify adenylyl cyclase activation.[9]

Bioluminescence Resonance Energy Transfer (BRET) assays to monitor G protein

activation or β-arrestin recruitment in real-time.[10][11]

Label-free dynamic mass redistribution (DMR) assays to assess global cellular responses.

Pharmacological Studies: It can be used in competition binding assays to determine the

affinity of other unlabeled ligands.[12] Its slow dissociation kinetics can also be exploited in

washout experiments to study the duration of signaling.[13]
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Experimental Protocols
Protocol 1: cAMP Accumulation Assay (HTRF)
This protocol describes a method to measure BI-167107-induced cAMP production in HEK293

cells stably expressing the human β2AR using a competitive immunoassay format (HTRF).

Cell Preparation

Assay Procedure

Data Acquisition & Analysis

Seed β2AR-HEK293 cells
in 96-well plate

Incubate overnight
(37°C, 5% CO2)

Add BI-167107 dilutions
(with PDE inhibitor)

Incubate for 30 min
at room temperature

Add Lysis Buffer containing
cAMP-d2 & anti-cAMP-Cryptate

Incubate for 1 hour
at room temperature

Read plate on HTRF-
compatible reader

Calculate cAMP concentration
and plot dose-response curve

Click to download full resolution via product page

Figure 2. Experimental workflow for a cAMP accumulation assay.

A. Principle Activation of the β2AR by BI-167107 stimulates adenylyl cyclase, leading to an

increase in intracellular cAMP. Cells are lysed and the amount of cAMP is quantified using a

competitive immunoassay. In this HTRF assay, native cAMP produced by the cells competes

with a d2-labeled cAMP derivative for binding to an anti-cAMP antibody labeled with a

Europium cryptate. When the cryptate and d2 are in close proximity, FRET occurs. Therefore,

the HTRF signal is inversely proportional to the concentration of cAMP in the sample.
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B. Materials

HEK293 cells stably expressing human β2AR

Culture Medium: DMEM, 10% FBS, 1% Penicillin-Streptomycin, selection antibiotic (e.g.,

G418)

Assay Plate: White, solid-bottom 96- or 384-well plates

Stimulation Buffer: HBSS or PBS

Phosphodiesterase (PDE) inhibitor: IBMX (3-isobutyl-1-methylxanthine) or Ro 20-1724[14]

BI-167107 stock solution (e.g., 10 mM in DMSO)

cAMP HTRF Assay Kit (e.g., from Cisbio, PerkinElmer)

HTRF-compatible microplate reader

C. Procedure

Cell Plating:

The day before the experiment, seed β2AR-HEK293 cells into a white 96-well plate at a

density of 5,000-20,000 cells per well in 100 µL of culture medium.

Incubate overnight at 37°C in a 5% CO2 incubator.[14]

Agonist Preparation:

Prepare a 2X working solution of the PDE inhibitor (e.g., 1 mM IBMX) in Stimulation Buffer.

Prepare serial dilutions of BI-167107 in Stimulation Buffer containing the 2X PDE inhibitor.

A typical concentration range would be from 10 pM to 1 µM (final concentration). Include a

vehicle control (DMSO in buffer).

Cell Stimulation:

Carefully remove the culture medium from the wells.
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Add 50 µL of the appropriate BI-167107 dilution (or vehicle) to each well.

Incubate the plate at room temperature for 30 minutes.[9]

Cell Lysis and Detection:

Following the manufacturer's protocol for the HTRF kit, prepare the lysis reagents by

diluting the cAMP-d2 and anti-cAMP-Cryptate conjugates in the provided lysis buffer.

Add 25 µL of the cAMP-d2 solution to each well.

Add 25 µL of the anti-cAMP-Cryptate solution to each well.

Seal the plate and incubate at room temperature for 60 minutes, protected from light.

Data Acquisition:

Read the plate on an HTRF-compatible reader according to the kit manufacturer's

instructions (e.g., excitation at 320 nm, emission at 620 nm and 665 nm).

Data Analysis:

Calculate the ratio of the 665 nm/620 nm emissions and correct for background.

Use a cAMP standard curve to convert the HTRF ratio to cAMP concentration.

Plot the cAMP concentration against the logarithm of the BI-167107 concentration.

Fit the data to a four-parameter logistic equation to determine the EC50 and Emax values.

Protocol 2: BRET Assay for G Protein Activation
This protocol provides a general framework for monitoring the activation of a Gs protein by BI-
167107 using Bioluminescence Resonance Energy Transfer (BRET).
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Preparation

Assay Procedure

Data Analysis

Co-transfect HEK293 cells with:
- β2AR

- Gαs-Rluc
- Gγ2-Venus

- Gβ1

Seed transfected cells
in 96-well white plate

Wash cells and replace
medium with assay buffer

Add Luciferase Substrate
(e.g., Coelenterazine h)

Incubate for 5 min

Read baseline BRET signal

Add BI-167107 dilutions

Read BRET signal kinetically
(e.g., every minute for 30 min)

Calculate BRET ratio
(Acceptor/Donor)

Plot BRET change vs. time
and vs. agonist concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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